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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B556864

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive health and safety information for the handling of
11-aminoundecanoic acid, a key monomer in the production of specialty polymers like Nylon-
11 and a compound of interest in various research and development applications.[1][2]
Adherence to strict safety protocols is paramount to ensure the well-being of laboratory
personnel and the integrity of experimental outcomes.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 11-aminoundecanoic
acid is the foundation of a robust safety plan. This data is crucial for designing appropriate

storage, handling, and emergency procedures.
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Property Value Source
Molecular Formula C11H23NO2 [3]
Molecular Weight 201.31 g/mol [3114]
Appearance White crystalline solid/powder [4151617]
Melting Point 187 -192.4 °C [41151[6]

Water Solubility

2 g/L (at 20°C)

[3]

Vapor Pressure

2.07 x 10-7 Pa (at 25°C)

[5]

Density

1.1720 g/cm? (at 26.1°C)

[5]

Autoignition Temperature

Not applicable

[6]i8]

Flash Point

Not applicable

[4]115]

Odor

Odorless

[5117]

Section 2: Toxicological Data

Toxicological data is essential for assessing the potential health hazards associated with 11-

aminoundecanoic acid and for implementing appropriate control measures.
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Endpoint Result Species Source
Acute Oral Toxicity
> 14,700 mg/kg Rat [9]
(LD50)
Acute Dermal Toxicity
> 2,000 mg/kg Rat [9]
(LDO)
Skin Irritation Not irritating Rabbit [5119]
o Slight transient )
Eye Irritation S Rabbit [5119]
irritation
Skin Sensitization Not a sensitizer Guinea pig [5][9]

Germ Cell
Mutagenicity (Ames
Test)

Not mutagenic

S. typhimurium, E. coli  [3][9]

Limited evidence in

male rats (urinary

Carcinogenicity ) Rat, Mouse [2][9][10]
bladder and liver
tumors)
No effects on
] o reproductive organs
Reproductive Toxicity Rat, Mouse [9]

observed in 90-day

and 2-year studies

Section 3: Exposure Limits and Ecotoxicity

Understanding the potential impact on personnel and the environment is a critical aspect of

chemical safety.
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Parameter

Value

Source

Derived No Effect Level
(DNEL) - Dermal (Chronic,

systemic)

0.26 mg/kg bw/day

[3]

Derived No Effect Level

(DNEL) - Inhalation (Chronic, 1.86 mg/m3 [3]
systemic)

Predicted No Effect

Concentration (PNEC) - Fresh 0.045 mg/L [3]

water

Toxicity to Fish (LC50, 96h)

> 833 mg/L (Danio rerio)

[3]

Toxicity to Daphnia (EC50,
48h)

> 350 mg/L (Daphnia magna)

[3]

Toxicity to Algae

Harmful to algae on short-term

exposure

Section 4: Experimental Protocols

The following are summaries of the methodologies for key toxicological studies cited in this

guide. Adherence to these standardized protocols ensures the reliability and reproducibility of

safety data.

Skin Irritation: OECD Test Guideline 439

This in vitro test method utilizes a reconstructed human epidermis (RhE) model to assess the

skin irritation potential of a substance.[5][11][12]

o Test System: A three-dimensional human epidermis model that mimics the biochemical and

physiological properties of the upper layers of human skin.[11][12]

e Procedure:

o The test substance is applied topically to the surface of the RhE tissue.[12]
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o Following a defined exposure period (typically up to 4 hours), the substance is removed by
washing.[12]

o The viability of the skin cells is then determined using a cell viability assay, commonly the
MTT assay.[12]

o Endpoint: The percentage of cell viability is calculated by comparing the absorbance of the
treated tissue to that of a negative control. A substance is classified as an irritant if the cell
viability is below a certain threshold (< 50%).[11][12]

Acute Eye Irritation/Corrosion: OECD Test Guideline 405

This guideline describes the procedure for assessing the potential of a substance to cause eye
irritation or corrosion.[3][13]

o Test Animal: The albino rabbit is the recommended species for this test.[13]
e Procedure:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal. The other eye serves as a control.[3][14]

o The eyes are examined for ocular reactions at specific intervals (1, 24, 48, and 72 hours)
after application.[14]

o Observations include the cornea, iris, and conjunctivae, and are scored according to a
standardized system.

o Endpoint: The severity and reversibility of the ocular lesions are evaluated to classify the
substance's irritation potential.[14] A weight-of-the-evidence analysis and in vitro methods
are strongly encouraged to minimize animal testing.[3][13]

Bacterial Reverse Mutation Test (Ames Test): OECD Test
Guideline 471

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical.

[1][6][8]
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o Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for
a specific amino acid (e.g., histidine or tryptophan) are used.[8][15]

e Procedure:

o The bacterial strains are exposed to the test substance at various concentrations, both
with and without an external metabolic activation system (S9 fraction from rat liver).[1][15]

o The bacteria are then plated on a minimal agar medium that lacks the required amino
acid.[8]

o Endpoint: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies (colonies that have regained the ability to synthesize the amino
acid) compared to the negative control.[1]

Carcinogenicity Bioassay: NTP Technical Report 216

The National Toxicology Program (NTP) conducted a two-year feeding study to evaluate the
carcinogenic potential of 11-aminoundecanoic acid in rats and mice.[2][7][16]

o Test Animals: F344 rats and B6C3F1 mice of both sexes were used in the study.[2][16]
e Procedure:

o The animals were administered diets containing 11-aminoundecanoic acid at
concentrations of 7,500 or 15,000 ppm for 103-104 weeks.[2]

o Control groups received the same diet without the test chemical.

o Animals were observed for clinical signs of toxicity and mortality. At the end of the study, a
complete necropsy and histopathological examination of tissues were performed.

o Endpoint: The incidence of tumors in the dosed groups was compared to that in the control
groups to determine the carcinogenic potential of the substance.[2]

Section 5: Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's integrity.

e Handling:

(¢]

Handle in a well-ventilated area, preferably in a chemical fume hood.[8][12]

[¢]

Avoid the formation of dust.[8][11] Fine dust dispersed in air may ignite.[8]

[¢]

Avoid contact with skin, eyes, and clothing.[8]

[e]

Do not eat, drink, or smoke when using this product.[3][8]

o

Wash hands thoroughly after handling.[3][8]

o Storage:

[e]

Store in a cool, dry, and well-ventilated place.[3][7][8]

[e]

Keep the container tightly closed.[3][7][8]

o

Store under an inert gas, such as nitrogen, to prevent degradation.[3][8]

[¢]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[8][13]

Section 6: Personal Protective Equipment (PPE)
The use of appropriate PPE is a critical barrier to exposure.

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles
conforming to EN166 (EU) or NIOSH (US) standards.[3][17]

» Hand Protection: Wear protective gloves, such as nitrile or butyl rubber.[3][12] Inspect gloves
before use and dispose of contaminated gloves properly.[11]

» Skin and Body Protection: Wear a lab coat.[12] For larger quantities or where splashing is
possible, an impervious apron or an acid-resistant suit is recommended.[12]
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» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[3][8] If dust is generated or in emergency situations, use a
NIOSH/MSHA or European Standard EN 136 approved respirator with a particle filter.[3][11]

Section 7: First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[8][11]

o Skin Contact: Wash off imnmediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if irritation develops or persists.[8][11]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[8][11]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them plenty of water to drink. Never give anything by mouth to an unconscious
person. Get medical attention.[8][11][13]

Spill Response Workflow

The following diagram outlines the general workflow for responding to a spill of 11-
aminoundecanoic acid.
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Immediate Actions

Evacuate Immediate Area

i

Alert Others & Supervisor

l

Don Appropriate PPE

Containmev1t & Cleanup

Contain the Spill

i

Dampen Solid Material
(e.g., with 5% acetic acid)

i

Sweep/Shovel into
Suitable Container

l

Clean Spill Area with
Soap and Water

Post-Cleanup

Decontaminate Tools & PPE

Dispose of Waste
(as hazardous material)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a spill of 11-aminoundecanoic acid.
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This guide is intended to provide comprehensive health and safety information for the handling
of 11-aminoundecanoic acid. It is not a substitute for a thorough risk assessment and the
implementation of site-specific safety procedures. Always consult your institution's safety
guidelines and the most recent Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to Handling
11-Aminoundecanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556864#health-and-safety-information-for-handling-
11-aminoundecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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